Cas no 220542-86-9 (AKQYTWNPENOPLR-UHFFFAOYSA-N)

AKQYTWNPENOPLR-UHFFFAOYSA-N structure
AKQYTWNPENOPLR-UHFFFAOYSA-N structure
Product Name:AKQYTWNPENOPLR-UHFFFAOYSA-N
CAS No:220542-86-9
MF:C24H21ClO3
MW:392.874746084213
CID:1406898
Update Time:2023-03-30

AKQYTWNPENOPLR-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

    • 4h-furo[2',3':3,4]cyclohepta[1,2-b]benzofuran, 10-chloro-5,6-dihydro-4-(4-methoxyphenyl)-2,4-dimethyl- (en)
    • AKQYTWNPENOPLR-UHFFFAOYSA-N
    • 4H-Benzo[b]furo[3',2':6,7]cyclohepta[1,2-d]furan, 10-chloro-5,6-dihydro-4-(4-methoxyphenyl)-2,4-dimethyl-
    • Inchi: 1S/C24H21ClO3/c1-14-12-19-23(27-14)22-18-13-16(25)6-9-20(18)28-21(22)10-11-24(19,2)15-4-7-17(26-3)8-5-15/h4-9,12-13H,10-11H2,1-3H3
    • InChI Key: AKQYTWNPENOPLR-UHFFFAOYSA-N
    • SMILES: O1C2CCC(C3=CC=C(OC)C=C3)(C)C3C=C(C)OC=3C=2C2=CC(Cl)=CC=C12

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
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